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Compound of Interest

Compound Name: YQ128

Cat. No.: B2599406

An In-depth Technical Guide to YQ128: A Selective NLRP3 Inflammasome Inhibitor

This technical guide provides a comprehensive overview of YQ128, a potent and selective
second-generation inhibitor of the NOD-like receptor protein 3 (NLRP3) inflammasome. This
document is intended for researchers, scientists, and drug development professionals
interested in the therapeutic potential of targeting the NLRP3 inflammasome in various
inflammatory diseases.

Core Compound Information

YQ128 is an experimental drug compound that has demonstrated significant anti-inflammatory
properties by specifically targeting the NLRP3 inflammasome.[1] Its ability to suppress the
release of pro-inflammatory cytokines such as interleukin-13 (IL-1(3) and interleukin-18 (IL-18)
makes it a valuable tool for studying inflammatory pathways and a potential therapeutic agent
for a range of conditions, including neurodegenerative and autoinflammatory diseases.[1][2]

Chemical and Physical Properties

The fundamental chemical and physical properties of YQ128 are summarized in the table
below.
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Property Value Reference
CAS Number 2454246-18-3 [1][2][3]
Molecular Weight 545.11 g/mol [1112]14]
Molecular Formula C27H29CIN204S:2 [1112]14]
Purity >98% [3]
Appearance Crystalline solid [3]
Solubility Soluble in DMSO [2][3]

Mechanism of Action and Signaling Pathway

YQ128 functions as a selective inhibitor of the NLRP3 inflammasome.[2][4] The NLRP3
inflammasome is a multi-protein complex in the cytosol of immune cells that responds to
pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns
(DAMPSs), triggering an inflammatory response.[4] The activation of the NLRP3 inflammasome
is a two-step process: priming and activation.[3][4] YQ128 exerts its inhibitory effect during the
activation step, preventing the assembly of the inflammasome complex and subsequent
inflammatory cascade.
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In Vitro Assay

1. Seed Macrophages

2. Prime with LPS (4h)

3. Treat with YQ128

4. Activate with ATP/Nigericin

5. Collect Supernatant

6. Measure IL-1p (ELISA)
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In Vivo Model

1. Administer YQ128 to Mice

2. Induce Inflammation (e.g., LPS)

3. Collect Blood/Tissue Samples

4. Measure Cytokine Levels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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